1-Methyl-4,5-diphenyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazole

• IUPAC Name: 1-methyl-4,5-diphenyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]imidazole
• InChI: InChI=1S/C24H19F3N2S/c1-29-22(19-12-6-3-7-13-19)21(18-10-4-2-5-11-18)28-23(29)30-16-17-9-8-14-20(15-17)24(25,26)27/h2-15H,16H2,1H3
• InChI Key: MTSAURIOOCUJLU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(N=C1SCC2=CC(=CC=C2)C(F)(F)F)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H19F3N2S
• Molecular Weight: 424.5 g/mol

Description

Synthesis Analysis

Several synthetic routes exist for this compound. Notably, click reactions (such as Huisgen’s 1,3-dipolar cycloaddition) have been employed to construct imidazole-containing compounds . These methods allow efficient assembly of the complex structure.

Physical And Chemical Properties Analysis

• Biological Properties : Derivatives of 1,3-diazole (imidazole) exhibit diverse activities, including antibacterial, antitumor, and antiviral effects .

Scientific Research Applications

Synthesis and Analysis

• Zhou et al. (2018) developed a practical synthetic route for an important pharmaceutical intermediate closely related to the specified compound, demonstrating the significance of these types of compounds in pharmaceutical synthesis (Zhou et al., 2018).

Imidazole Derivatives in Chemical Reactions

• Vorozhtsov et al. (2017) worked on reactions involving imidazole derivatives, highlighting the versatility of these compounds in creating various chemical entities (Vorozhtsov et al., 2017).

Electronic/Substituents Influence

• Eseola et al. (2012) studied the influence of electronic and substituent factors on imidazole rings, showing the compound's relevance in understanding electron interactions in molecular structures (Eseola et al., 2012).

Catalytic Applications

• Naeimi and Aghaseyedkarimi (2016) explored the use of a specific imidazole derivative in catalysis, demonstrating the potential of these compounds in facilitating chemical reactions (Naeimi & Aghaseyedkarimi, 2016).

Polymer Synthesis

• Ghaemy et al. (2013) synthesized new polymers containing imidazole derivatives, indicating the role of such compounds in advanced material science (Ghaemy et al., 2013).

Glycosylmethyl-Imidazoles Synthesis

• Petrušová et al. (2016) synthesized glycosylmethyl-imidazoles using imidazole derivatives, showcasing the compound's utility in complex organic synthesis (Petrušová et al., 2016).

Crystal Structure Analysis

• Saberi et al. (2009) conducted crystal structure analysis of an imidazole derivative, providing insights into the molecular geometry of such compounds (Saberi et al., 2009).

Imidazole Complexes in Ionic Liquids

• Zhang et al. (2003) researched the methylation and trifluoroethylation of imidazole derivatives, contributing to the field of room temperature ionic liquids (Zhang et al., 2003).

Future Directions

: Siwach, A., & Verma, P. K. (2021). Synthesis and therapeutic potential of imidazole containing compounds. BMC Chemistry, 15(1), 12. Read more : Design and synthesis of 4,5-diphenyl-imidazol-1,2,3-triazole hybrids. Springer. Read more